Cas no 951-85-9 (1-Propanone, 1,2-diphenyl-, (S)-)

1-Propanone, 1,2-diphenyl-, (S)- structure
951-85-9 structure
Product Name:1-Propanone, 1,2-diphenyl-, (S)-
CAS No:951-85-9
MF:C15H14O
MW:210.271064281464
CID:751964
PubChem ID:10242226
Update Time:2025-04-19

1-Propanone, 1,2-diphenyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1,2-diphenyl-, (S)-
    • (S)-1,2-Diphenylpropanone
    • CTK3G8989
    • DTXSID90437189
    • 951-85-9
    • Inchi: 1S/C15H14O/c1-12(13-8-4-2-5-9-13)15(16)14-10-6-3-7-11-14/h2-12H,1H3/t12-/m0/s1
    • InChI Key: CQLXSFDDEBUZQZ-LBPRGKRZSA-N
    • SMILES: O=C(C1C=CC=CC=1)[C@@H](C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 210.104465066g/mol
  • Monoisotopic Mass: 210.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.67300
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